Cas no 851132-72-4 (2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 851132-72-4
• MF: C₁₅H₁₃FN₄O₂S
• MW: 332.352724790573
• CID: 5914461
• PubChem ID: 3238529
• Update Time: 2025-06-30

2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 851132-72-4
• 2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• F0599-0403
• ZINC03852667
• HMS2296G20
• 2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide
• AKOS024585983
• SMR000025351
• MLS000090747
• CHEMBL1537186
• 2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• Acetamide, 2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C15H13FN4O2S/c1-10-8-13(19-22-10)18-14(21)9-23-15-17-6-7-20(15)12-4-2-11(16)3-5-12/h2-8H,9H2,1H3,(H,18,19,21)
• InChI Key： OYNYADQXKWIPLC-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Computed Properties

• Exact Mass: 332.07432501g/mol
• Monoisotopic Mass: 332.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Introduction to Compound with CAS No. 851132-72-4 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 851132-72-4 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular framework of this compound incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The structural composition of this molecule is characterized by the presence of a sulfanyl group linked to an imidazole ring, which is further connected to an acetamide moiety. The imidazole ring, a well-known pharmacophore in medicinal chemistry, is often associated with various biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The introduction of a fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it more suitable for oral administration and improving its bioavailability.

The acetamide group at the terminal position of the molecule contributes to its solubility and interaction with biological targets. Additionally, the presence of a 5-methyl-1,2-oxazole ring adds another layer of complexity to its structure, potentially influencing its binding affinity and selectivity towards specific biological receptors. This unique structural arrangement makes 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The imidazole-sulfanyl moiety in this compound has shown promise in disrupting key signaling pathways associated with tumor growth and metastasis. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory activity against several kinases, including EGFR, VEGFR, and PDGFR, which are critical for cancer cell proliferation and survival.

Moreover, the incorporation of a fluorine atom in the phenyl ring has been strategically employed to enhance the binding affinity and selectivity of kinase inhibitors. Fluorinated aromatic compounds are known to improve pharmacokinetic properties such as metabolic stability and oral bioavailability. This feature makes 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide an attractive candidate for further optimization as a lead compound in oncology research.

Beyond oncology, this compound has also shown potential in addressing other therapeutic areas such as inflammation and neurodegenerative diseases. The sulfanyl group is known to modulate inflammatory responses by interacting with various transcription factors and cytokines. Additionally, the imidazole ring has been implicated in neuroprotective effects by inhibiting oxidative stress and neuroinflammatory pathways.

The 5-methyl-1,2-oxazole ring adds another dimension to its therapeutic potential by enhancing its ability to cross the blood-brain barrier. This property is particularly relevant for neurodegenerative diseases where drug delivery remains a significant challenge. Preclinical studies have indicated that derivatives of this class exhibit neuroprotective effects in models of Alzheimer's and Parkinson's disease by mitigating neuronal damage caused by oxidative stress and inflammation.

The synthesis of 851132-72-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the imidazole-sulfanyl linkage followed by the introduction of the acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and functional group tolerance.

The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for preclinical and clinical studies. Recent advancements in flow chemistry have enabled the synthesis of complex molecules like 851132-72-4 under controlled conditions with improved reproducibility and scalability. These innovations are expected to accelerate the discovery and development of novel therapeutic agents based on similar scaffolds.

In conclusion, compound with CAS number 851132-72-4, or more formally 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, represents a promising lead compound with diverse therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in oncology, inflammation, and neurodegenerative diseases. Continued research into its biological activity and synthetic optimization will likely yield novel therapeutic agents with significant clinical impact.